Cas no 1176-08-5 (Phenyltoloxamine Citrate Salt)

• Product name: Phenyltoloxamine Citrate Salt
• CAS No: 1176-08-5
• MF: C₂₃H₂₉NO₈
• MW: 447.478267431259
• MDL: MFCD00038875
• CID: 40958
• PubChem ID: 329750825

Phenyltoloxamine Citrate Salt Chemical and Physical Properties

Names and Identifiers

• 2-(2-Benzylphenoxy)-N,N-dimethylethanamine 2-hydroxypropane-1,2,3-tricarboxylate
• Floxamine
• N,N-Dimethyl-2-(alpha-phenyl-o-toloxy)ethylamine dihydrogen citrate
• Phenoxadrine citrate
• PHENYLTOLOXAMINE CITRATE
• Phenyltoloxamine citrate salt
• 2-(2-benzylphenoxy)-N,N-dimethylethanamine,2-hydroxypropane-1,2,3-tricarboxylic acid
• N,N-Dimethyl-2([α-phenyl-o-tolyl]oxy)ethylamine
• W-109651
• HMS3372C22
• SR-01000003146-3
• NSC-169860
• NCGC00021141-05
• Q27271029
• D08967
• CAS-1176-08-5
• NS00081523
• Tox21_110862_1
• Phenyltoloxamindihydrogencitrat
• WLN: 1N1&2OR B1R &OV1XQVO&1VO
• BAA17608
• NSC169860
• CHEMBL1586457
• Phenyltoloxamine citrate, United States Pharmacopeia (USP) Reference Standard
• PHENYLTOLOXAMINE CITRATE [VANDF]
• N,N-DIMETHYL-(A-PHENYL-O-TOLOXY) ETHYLAMINE DIHYDROGEN CITRATE
• NSC-148352
• Ethylamine,N-dimethyl-2-[(.alpha.-phenyl-o-tolyl)oxy]-, citrate (1:1)
• Ethanamine,N-dimethyl-2-[2-(phenylmethyl)phenoxy]-, 2-hydroxy-1,2,3-propanetricarboxylate (1:1)
• SMR000058648
• PHENYLTOLOXAMINE CITRATE [MART.]
• Tox21_110862
• regid855695
• SCHEMBL158443
• PHENYLTOLOXAMINE DIHYDROGEN CITRATE [MI]
• N,N-DIMETHYL-2-(.ALPHA.-PHENYL-O-TOLYLOXY)ETHYLAMINE, CITRATE (1:1) SALT
• PHENYLTOLOXAMINE CITRATE [USP MONOGRAPH]
• HMS2231P03
• PHENYLTOLOXAMINE DIHYDROGEN CITRATE [VANDF]
• PHENYLTOLOXAMINE CITRATE [WHO-DD]
• N,N-Dimethyl-2([alpha-phenyl-o-tolyl]oxy)ethylamine
• 2-(2-benzylphenoxy)-N,N-dimethylethanamine;2-hydroxypropane-1,2,3-tricarboxylic acid
• PHENYLTOLOXAMINE CITRATE [USP-RS]
• 2-(2-Benzylphenoxy)-N,N-dimethylethanamine2-hydroxypropane-1,2,3-tricarboxylate
• PHENYLTOLOXAMINECITRATE
• MLS001148667
• 1176-08-5
• DTXSID5047790
• NSC148352
• DTXCID5027770
• Phenyltoloxamine Citrate 1.0 mg/ml in Methanol (as free base)
• N,N-Dimethyl-2-(.alpha.-phenyl-o-toloxy)ethylamine dihydrogen citrate
• MLS000028598
• SR-01000003146
• Opera_ID_1121
• FT-0603550
• Phenyltoloxamine dihydrogen citrate
• Phenyltoloxamine citrate (USP)
• PHENYLTOLOXAMINE CITRATE (MART.)
• PHENYLTOLOXAMINE CITRATE (USP-RS)
• Phenyltoloxamine citrate [USP]
• 8UE48MJH8M
• ZZYHCCDMBJTROG-UHFFFAOYSA-N
• PHENYLTOLOXAMINE CITRATE (USP MONOGRAPH)
• DB-041377
• Phenyltoloxamine Citrate Salt

• MDL： MFCD00038875
• Inchi： 1S/C17H21NO.C6H8O7/c1-18(2)12-13-19-17-11-7-6-10-16(17)14-15-8-4-3-5-9-15;7-3(8)1-6(13,5(11)12)2-4(9)10/h3-11H,12-14H2,1-2H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)
• InChI Key： ZZYHCCDMBJTROG-UHFFFAOYSA-N
• SMILES： CN(C)CCOC1=CC=CC=C1CC2=CC=CC=C2.C(C(=O)O)C(CC(=O)O)(C(=O)O)O

Computed Properties

• Exact Mass: 447.18900
• Monoisotopic Mass: 447.18931688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 463
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 145Ų

Experimental Properties

• Color/Form: Not determined
• PSA: 144.60000
• LogP: 1.96930
• Solubility: Not determined

Phenyltoloxamine Citrate Salt Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S36
• RTECS：KR6650000
• Hazardous Material Identification：
• Risk Phrases：R22

Phenyltoloxamine Citrate Salt Customs Data

• HS CODE：2922509090
• Customs Data：

  China Customs Code:

  2922509090

  Overview:

  2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Additional information on Phenyltoloxamine Citrate Salt

Phenyltoloxamine Citrate Salt: A Comprehensive Overview

The Phenyltoloxamine Citrate Salt (CAS No. 1176-08-5) is a compound that has garnered significant attention in the fields of pharmaceuticals and materials science due to its unique properties and versatile applications. This compound is a derivative of phenyltoloxamine, which belongs to a class of organic compounds known for their ability to interact with biological systems in a controlled manner. The citrate salt form enhances its solubility and stability, making it suitable for a wide range of applications.

Recent studies have highlighted the potential of Phenyltoloxamine Citrate Salt in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, improving their bioavailability and reducing side effects. For instance, a 2023 study published in the *Journal of Controlled Release* demonstrated that Phenyltoloxamine Citrate Salt can form nanoparticles that encapsulate anti-cancer drugs, enhancing their targeting efficiency and reducing systemic toxicity. This advancement underscores the compound's role in modern medicine.

In addition to its pharmaceutical applications, Phenyltoloxamine Citrate Salt has shown promise in the development of biocompatible materials. Its ability to form stable films and coatings has made it a valuable component in medical devices such as biosensors and implantable electronics. A 2023 paper in *Biomaterials Science* reported that films made from Phenyltoloxamine Citrate Salt exhibit excellent biocompatibility and mechanical properties, making them ideal for use in tissue engineering applications.

The synthesis of Phenyltoloxamine Citrate Salt involves a multi-step process that ensures high purity and consistency. Recent advancements in green chemistry have led to the development of more sustainable synthesis methods. For example, researchers have successfully utilized microwave-assisted synthesis to produce Phenyltoloxamine Citrate Salt with higher yields and reduced environmental impact. These methods not only improve the efficiency of production but also align with global efforts to promote sustainable manufacturing practices.

From an analytical standpoint, the characterization of Phenyltoloxamine Citrate Salt has been enhanced by advanced spectroscopic techniques. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and Fourier-transform infrared (FTIR) spectroscopy have provided deeper insights into the compound's molecular structure and interactions. These studies have revealed that the citrate salt form significantly influences the compound's solubility profile, which is critical for its performance in various applications.

Looking ahead, the future of Phenyltoloxamine Citrate Salt seems promising as researchers continue to explore its potential in emerging fields such as nanotechnology and regenerative medicine. Its ability to interact with biological systems at the molecular level opens up new avenues for therapeutic interventions. Furthermore, ongoing research into its compatibility with 3D printing technologies could pave the way for personalized medicine solutions.

In conclusion, Phenyltoloxamine Citrate Salt (CAS No. 1176-08-5) is a compound with a diverse range of applications across multiple disciplines. Its unique properties, combined with recent advancements in synthesis and characterization techniques, position it as a key player in the development of innovative solutions in pharmaceuticals, materials science, and beyond.